Cas no 2171905-68-1 (2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171905-68-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6417095
• PubChem ID: 165540103
• Update Time: 2025-05-24

2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• EN300-1485443
• 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylazetidin-3-yl}oxy)acetic acid
• 2171905-68-1

• Inchi： 1S/C27H32N2O6/c1-27(35-16-25(31)32)17-29(18-27)24(30)13-3-2-8-14-28-26(33)34-15-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,23H,2-3,8,13-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： GPQOYBCAHMPQMY-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1(C)CN(C(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid

Introduction to 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic Acid (CAS No. 2171905-68-1)

2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid, with the CAS number 2171905-68-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the realm of targeted therapy and molecular recognition. The intricate structure of this molecule, characterized by its multi-functionalized backbone, makes it a subject of intense study for researchers aiming to harness its potential in therapeutic applications.

The molecular framework of 2-(1-{6-[({9H-fluoren-9-yl)methoxycarbonyl}amino]hexanoyl}-3-methylazetidin-3-yl}oxy)acetic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research due to its stability and protective properties. This group, along with the hexanoyl and azetidinyl moieties, enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

In recent years, there has been a surge in research focused on developing novel compounds that can interact selectively with biological targets. The structure of 2-(1-{6-[({9H-fluoren-9-yl)methoxycarbonyl}amino]hexanoyl}-3-methylazetidin-3-yl}oxy)acetic acid suggests that it may have the ability to bind to specific proteins or enzymes involved in critical cellular processes. This binding capability is essential for designing molecules that can modulate these processes, either by inhibiting or activating their function. Such modulatory activity is a cornerstone of modern drug design, particularly in the treatment of diseases like cancer, inflammation, and neurodegenerative disorders.

The compound's potential applications extend beyond mere interaction with biological targets; its structural features also make it suitable for use as an intermediate in the synthesis of more complex molecules. For instance, the azetidinyl ring can serve as a scaffold for designing derivatives with enhanced pharmacological properties. Researchers have been exploring ways to modify this core structure to improve its affinity for target receptors or to enhance its metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical use.

The field of medicinal chemistry has seen significant advancements in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic profiles. The presence of both peptide-like units and non-peptide functionalities in 2-(1-{6-[({9H-fluoren-9-yl)methoxycarbonyl}amino]hexanoyl}-3-methylazetidin-3-yl}oxy)acetic acid positions it as a promising candidate for this emerging area of research. Peptidomimetics offer several advantages over traditional peptides, including greater stability in biological environments and reduced immunogenicity. These attributes make them highly desirable for therapeutic applications where prolonged circulation and minimal side effects are desired.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their unique physicochemical properties. The incorporation of fluorine atoms into pharmaceuticals can lead to improved metabolic stability, enhanced binding affinity, and better distribution within the body. In 2-(1-{6-[({9H-fluoren-9-yl)methoxycarbonyl}amino]hexanoyl}-3-methylazetidin-3-yl}oxy)acetic acid, the fluorenylmethoxycarbonyl group not only serves as a protective moiety but also introduces fluorine atoms into the molecular structure. This fluorination could contribute to the compound's overall efficacy by influencing its interactions with biological targets.

The synthesis of complex organic molecules like 2-(1-{6-[({9H-fluoren-9-yl)methoxycarbonyl}amino]hexanoyl}-3-methylazetidin-3-yloxy)acetic acid requires meticulous planning and expertise in organic chemistry techniques. The multi-step synthesis process involves careful selection of reagents and conditions to ensure high yields and purity. Researchers often employ advanced synthetic methodologies such as solid-phase peptide synthesis (SPPS), which allows for efficient construction of peptide-like structures under controlled conditions. The integration of these techniques into the synthesis pipeline ensures that the final product meets the stringent requirements for pharmaceutical use.

Evaluation of a compound's potential as a therapeutic agent involves rigorous testing across various parameters, including pharmacokinetics, toxicity, and efficacy. Preclinical studies are conducted to assess how the compound behaves within living systems before it is tested in humans. These studies provide critical insights into the compound's absorption, distribution, metabolism, excretion (ADME), and potential side effects. The structural complexity of 2-(1-{6-[({9H-fluoren-9-ylmethoxycarbonyl})amino]hexanoyl}-3-methylazetidin - 3 - yloxy)acetic acid necessitates comprehensive characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. These predictions can guide experimental design by identifying potential binding sites and optimizing molecular interactions. In the case of 2-(1-{6-[({9H-fluoren - 9 - ylmethoxycarbonyl})amino]hexanoy l}-3-methylazetidin - 3 - yloxy)acetic acid, computational studies can help refine its structure to maximize its binding affinity while minimizing off-target effects.

The future prospects for this compound are promising, given its unique structural features and potential applications in drug development. Ongoing research aims to explore new synthetic routes that could improve yield and reduce costs associated with production. Additionally, studies are being conducted to evaluate its efficacy in preclinical models for various diseases. If these studies yield positive results, further clinical trials may be initiated to assess its safety and effectiveness in human populations.

In conclusion, 2-(1-{6-[({9H-fluoren - 9 - ylmethoxycarbony l})amino]hexanoy l}-3-methylazetidin - 3 - yloxy)acetic acid (CAS No. 2171905 - 68 - 1) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional nature. Its potential applications in targeted therapy and peptidomimetics make it a valuable asset in the ongoing effort to develop novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in future medical treatments.